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Compound of Interest

Compound Name: 2-(2-Aminoethyl)morpholin-3-one

Cat. No.: B13178921

Get Quote

Core Directive & Executive Summary
Objective: To establish a self-validating, compliant workflow for the disposal of 2-(2-
Aminoethyl)morpholin-3-one (CAS: 1509319-96-3).

Critical Distinction: Researchers often confuse this compound with its regioisomer, 4-(2-

Aminoethyl)morpholin-3-one (CAS: 1909325-95-6) or the common solvent N-(2-

Aminoethyl)morpholine.[1] While their chemical behaviors overlap, the specific primary amine

functionality at the C2-position of the lactam ring dictates a strict Organic Base waste stream

classification.

Immediate Action Required:

Segregate from all acids and oxidizers immediately.

Classify as "Corrosive, Basic, Organic Liquid/Solid."

Disposal Method: High-temperature incineration with NOx scrubbing.[1]
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Before initiating disposal, verify the compound identity to ensure compatibility with waste

streams.[2]

Parameter Technical Specification

Chemical Name 2-(2-Aminoethyl)morpholin-3-one

CAS Number 1509319-96-3 (Target) / 1909325-95-6 (Isomer)

Molecular Formula C₆H₁₂N₂O₂

Functional Groups Primary Amine (-NH₂), Cyclic Amide (Lactam)

Physical State Viscous liquid or low-melting solid (hygroscopic)

Acidity/Basicity Basic (pKa ~9-10 for the amine group)

Primary Hazard Corrosive (Skin/Eye); Irritant (Respiratory)

Waste Code (RCRA)
Not explicitly listed; characterize as D002

(Corrosive) if pH ≥ 12.[1]5.

Pre-Disposal Segregation Strategy
The most common cause of laboratory accidents involving amine disposal is improper

segregation. 2-(2-Aminoethyl)morpholin-3-one contains a reactive primary amine that will

react exothermically with acids and violently with acylating agents.[1]

Segregation Logic Diagram
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Waste: 2-(2-Aminoethyl)morpholin-3-one

Physical State?
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Figure 1: Decision matrix for segregating amine-functionalized lactams. Note the critical stops

for acids and oxidizers.

Detailed Disposal Protocols
Protocol A: Liquid Waste (Solutions & Reaction
Mixtures)
Applicability: Reaction mother liquors, quenched mixtures, or stock solutions.

pH Verification:

Test a small aliquot (1 mL) with pH paper.[1]

Requirement: The pH should be > 8. If acidic, the amine is protonated (salt form). While

safer, it should still be treated as organic waste.

Container Selection:

Use HDPE (High-Density Polyethylene) jerrycans.[1] Avoid metal containers

(aluminum/zinc) as amines can corrode them, releasing hydrogen gas.

Bulking/Mixing:

Do NOT mix with acid chlorides, anhydrides, or strong oxidizers (e.g., peroxides, nitric

acid).

Safe to mix with: Aliphatic amines, alcohols (ethanol/methanol), DMSO, DMF.

Labeling:

Affix a hazardous waste label: "Hazardous Waste - Organic Alkali - Flammable/Corrosive."

[1]

List constituents explicitly: "2-(2-Aminoethyl)morpholin-3-one, [Solvent Name]".
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Protocol B: Solid Waste (Pure Substance &
Contaminated Debris)
Applicability: Expired reagents, spill cleanup materials, heavily contaminated gloves.

Packaging:

Place solid material in a clear polyethylene bag (minimum 4 mil thickness).[1]

Twist and tape the neck of the bag (Gooseneck seal).

Place this bag inside a secondary container (fiber drum or secondary poly bag).

Labeling:

Mark as "Hazardous Waste - Solid Toxic/Corrosive."[1]

Sharps:

If the compound is in a syringe, dispose of the entire unit into a rigid Biohazard/Sharps

container labeled for chemical contamination.

Emergency Spill Response (Self-Validating
Workflow)
In the event of a spill outside a fume hood, execute this containment protocol immediately.

PPE Required: Nitrile gloves (double layer), safety goggles, lab coat. Use a respirator (ABEK

filter) if aerosolized.[1]

Spill Detected Evacuate & Ventilate Don PPE
(Gloves, Goggles)

Containment
(Use Vermiculite/Sand) Absorb Liquid Neutralize Residue

(Dilute Citric Acid) Verify pH (6-8)
pH > 9

Collect as Solid Waste
pH OK

Soap & Water Wash

Click to download full resolution via product page

Figure 2: Step-by-step spill response. The neutralization step is critical to prevent corrosive

burns during final cleanup.
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Neutralization Note: Use a dilute solution of Citric Acid or Acetic Acid to neutralize the amine

residue on the surface after the bulk liquid has been absorbed. Do not pour acid directly onto a

large pool of pure amine to avoid thermal splashing.

Regulatory & Compliance Framework
EPA / RCRA (USA): While not explicitly P-listed or U-listed, this compound meets the

characteristic of Corrosivity (D002) if aqueous pH ≥ 12.[1]5. It must be managed as

hazardous waste [1].

Destruction Method: The preferred method is Incineration in a permitted facility equipped

with a secondary combustion chamber and scrubbers to handle Nitrogen Oxides (NOx)

generated from the morpholine and amine groups [2].

Drain Disposal:Strictly Prohibited. Do not discharge into municipal sewer systems. The

morpholine ring is stable and can persist in water systems, posing aquatic toxicity risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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